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Compound of Interest

Compound Name:
Methyl 2-Boc-aminothiazole-4-

carboxylate

Cat. No.: B057258 Get Quote

Essential Safety and Handling Guide for Methyl 2-
Boc-aminothiazole-4-carboxylate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl 2-Boc-aminothiazole-4-
carboxylate (CAS 850429-62-8). Adherence to these protocols is essential for ensuring

personal safety and regulatory compliance.

Hazard Identification and Classification:

While a comprehensive Safety Data Sheet (SDS) for Methyl 2-Boc-aminothiazole-4-
carboxylate is not readily available, data from analogous compounds such as Methyl 2-

Aminothiazole-4-carboxylate and other thiazole derivatives indicate the following potential

hazards:

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Harmful if Swallowed: May be harmful if swallowed.[2][3]
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A thorough risk assessment should be conducted by qualified personnel before beginning any

work with this substance.

Quantitative Data Summary
Due to the limited availability of a specific SDS, comprehensive quantitative data such as

occupational exposure limits (OELs) are not available. The table below summarizes the

available physical and chemical properties.

Property Value

Molecular Formula C10H14N2O4S[4]

Molecular Weight 258.29 g/mol [4]

Appearance Solid

Melting Point 156-160 °C[4]

Density 1.297 g/cm³[4]

Operational Plan: Safe Handling Procedures
Strict adherence to the following step-by-step procedures is mandatory to minimize exposure

and ensure a safe laboratory environment.

1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All handling of this compound, including weighing and transferring, must be

conducted in a certified chemical fume hood to minimize the generation and inhalation of

dust.[3]

Eye and Face Protection: Tightly fitting safety goggles and a face shield are required to

protect against splashes and airborne particles.[3]

Hand Protection: Wear nitrile or other chemically resistant gloves. Gloves must be inspected

before use and disposed of properly after handling. Use proper glove removal technique to

avoid skin contact.[1][5]
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Body Protection: A lab coat or a long-sleeved gown should be worn. For larger quantities or

when there is a significant risk of spillage, consider a chemical-resistant apron or coveralls.

Respiratory Protection: If dust or aerosols are generated and engineering controls are

insufficient, a NIOSH-approved respirator (e.g., N95 or higher) should be used.[5]

2. Pre-Handling Protocol

Ensure the work area is clean, uncluttered, and free of ignition sources.

Confirm that a safety shower and an eyewash station are readily accessible and in good

working order.[3]

Assemble all necessary equipment and reagents before commencing work.

3. Handling Protocol

Weighing and Transfer: Perform all weighing and transfer operations within a chemical fume

hood.[3] Use non-sparking tools and handle the solid carefully to avoid creating dust.[3]

Dissolving and Reactions: When dissolving the solid, add it slowly to the solvent to prevent

splashing. If heating is required, use a well-controlled heating mantle and monitor the

process closely.

4. Post-Handling Protocol

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]

Decontaminate all surfaces and equipment used in the procedure.

Properly label and store any remaining material in a tightly closed container in a cool, dry,

and well-ventilated area.[1]

5. Emergency Procedures

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin with plenty of water. If skin irritation occurs, seek medical attention.[1][2]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.

[1][3]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If

respiratory irritation occurs, seek medical attention.[1][3]

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2][3]

In Case of a Spill: Evacuate the area. Avoid generating dust. Wear appropriate PPE and

sweep the spilled material into a suitable, sealed container for disposal.[2] Do not let the

product enter drains.[1]

Disposal Plan
Proper disposal of Methyl 2-Boc-aminothiazole-4-carboxylate and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection

Collect all waste material, including excess compound, contaminated PPE, and cleaning

materials, in a designated, clearly labeled, and sealed container.

2. Waste Storage

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

3. Disposal Method

Dispose of the chemical waste through a licensed hazardous waste disposal company.[3]

You may be able to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber system.

Follow all local, state, and federal regulations for chemical waste disposal.[3]

Dispose of contaminated packaging as unused product.[5]
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Caption: Workflow for the safe handling of Methyl 2-Boc-aminothiazole-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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